(1E)-1-[(5E)-5-(naphthalen-1-ylmethylidene)-4-oxo-1,3-thiazolidin-2-ylidene]guanidine

• Molecular Formula: C15H12N4OS
• Molecular Weight: 296.3 g/mol
• IUPAC Name: (1E)-1-[(5E)-5-(naphthalen-1-ylmethylidene)-4-oxo-1,3-thiazolidin-2-ylidene]guanidine
• InChI: InChI=1S/C15H12N4OS/c16-14(17)19-15-18-13(20)12(21-15)8-10-6-3-5-9-4-1-2-7-11(9)10/h1-8H,(H4,16,17,18,19,20)/b12-8+
• InChI Key: DSPXCIGFWJXWIL-XYOKQWHBSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2/C=C/3\C(=O)N/C(=N\C(=N)N)/S3
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C=C3C(=O)NC(=NC(=N)N)S3

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD04125721 typically involves the condensation of 1-naphthaldehyde with thiosemicarbazide, followed by cyclization to form the thiazole ring. The reaction conditions often include the use of an acidic catalyst and a solvent such as ethanol. The reaction is carried out under reflux conditions to ensure complete cyclization.

Industrial Production Methods

Industrial production of MFCD04125721 may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the compound. Additionally, purification methods such as recrystallization and chromatography are employed to obtain high-purity MFCD04125721.

Chemical Reactions Analysis

Types of Reactions

MFCD04125721 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiazole ring to a dihydrothiazole.

Substitution: The naphthyl group can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Electrophilic substitution reactions often require catalysts like aluminum chloride or ferric chloride.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, dihydrothiazoles, and substituted naphthyl derivatives.

Scientific Research Applications

MFCD04125721 has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: MFCD04125721 is used in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of MFCD04125721 involves its interaction with specific molecular targets. The thiazole ring and naphthyl group allow it to bind to enzymes and receptors, modulating their activity. This interaction can lead to the inhibition or activation of various biochemical pathways, contributing to its biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-(5-[(E)-1-phenylmethylidene]-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)guanidine
• N-(5-[(E)-1-benzylidene]-4-oxo-4,5-dihydro-1,3-thiazol-2-yl)guanidine

Uniqueness

MFCD04125721 is unique due to its naphthyl group, which imparts distinct electronic and steric properties. This uniqueness allows it to interact differently with molecular targets compared to similar compounds, potentially leading to unique biological activities and applications.